Cas no 25513-92-2 (ethyl 3-methylpyrazine-2-carboxylate)

ethyl 3-methylpyrazine-2-carboxylate Properties

Names and Identifiers

• 3-methyl-2-Pyrazinecarboxylic acid ethyl ester
• 3-Methylpyrazine-2-carboxylate
• Ethyl 3-methylpyrazine-2-carboxylate
• 2-ethoxycarbonyl-3-methylpyrazine
• 3-methyl-pyrazine-2-carboxylic acid ethyl ester
• ethyl 3-methyl-2-pyrazinecarboxylate
• ethyl 3-methyl-pyrazine-2-carboxylate
• Ethyl-3-methylpyrazin-2-carboxylat
• Pyrazinecarboxylic acid,3-methyl-,ethyl ester
• QC-6889
• OZDZUPFOJNCJNW-UHFFFAOYSA-N
• AB53416
• CS-0151839
• ETHYL3-METHYLPYRAZINE-2-CARBOXYLATE
• A877560
• AKOS006328556
• 3-methylpyrazine-2-carboxylate
• 25513-92-2
• DTXSID80474407
• AC-33817
• AS-62614
• 3-Methylpyrazine-2-carboxylic acid ethyl ester
• SY029597
• DB-096035
• SCHEMBL750492
• MFCD09839066
• +Expand

• MDL： MFCD09839066
• InChIKey： OZDZUPFOJNCJNW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-3-12-8(11)7-6(2)9-4-5-10-7/h4-5H,3H2,1-2H3
• SMILES： CCOC(=O)C1=C(C)N=CC=N1

Computed Properties

• Exact Mass: 166.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• LogP: 0.96170
• PSA: 52.08000

ethyl 3-methylpyrazine-2-carboxylate Security Information

ethyl 3-methylpyrazine-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%